Cas no 2171393-35-2 (3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidoheptanoic acid)
3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidoheptanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidoheptanoic acid
- 2171393-35-2
- EN300-1475676
- 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]heptanoic acid
-
- Inchi: 1S/C26H32N2O6/c1-3-4-9-17(14-24(29)30)27-25(31)23(16-33-2)28-26(32)34-15-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h5-8,10-13,17,22-23H,3-4,9,14-16H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)/t17?,23-/m0/s1
- InChI Key: BOJXGYSDFXASOV-VXLWULRPSA-N
- SMILES: O(C(N[C@@H](COC)C(NC(CC(=O)O)CCCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 468.22603674g/mol
- Monoisotopic Mass: 468.22603674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 13
- Complexity: 664
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 114Ų
3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidoheptanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1475676-1.0g |
3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]heptanoic acid |
2171393-35-2 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1475676-50mg |
3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]heptanoic acid |
2171393-35-2 | 50mg |
$2306.0 | 2023-09-29 | ||
| Enamine | EN300-1475676-100mg |
3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]heptanoic acid |
2171393-35-2 | 100mg |
$2415.0 | 2023-09-29 | ||
| Enamine | EN300-1475676-250mg |
3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]heptanoic acid |
2171393-35-2 | 250mg |
$2525.0 | 2023-09-29 | ||
| Enamine | EN300-1475676-500mg |
3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]heptanoic acid |
2171393-35-2 | 500mg |
$2635.0 | 2023-09-29 | ||
| Enamine | EN300-1475676-1000mg |
3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]heptanoic acid |
2171393-35-2 | 1000mg |
$2745.0 | 2023-09-29 | ||
| Enamine | EN300-1475676-2500mg |
3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]heptanoic acid |
2171393-35-2 | 2500mg |
$5380.0 | 2023-09-29 | ||
| Enamine | EN300-1475676-5000mg |
3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]heptanoic acid |
2171393-35-2 | 5000mg |
$7961.0 | 2023-09-29 | ||
| Enamine | EN300-1475676-10000mg |
3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]heptanoic acid |
2171393-35-2 | 10000mg |
$11805.0 | 2023-09-29 |
3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidoheptanoic acid Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
Additional information on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidoheptanoic acid
Research Briefing on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidoheptanoic acid (CAS: 2171393-35-2)
Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of specialized amino acid derivatives in drug development and peptide synthesis. Among these, 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidoheptanoic acid (CAS: 2171393-35-2) has emerged as a critical building block for the synthesis of complex peptides and peptidomimetics. This briefing provides an overview of the latest research findings related to this compound, focusing on its applications, synthesis methods, and potential therapeutic implications.
The compound, characterized by its Fmoc-protected amino group and methoxypropanamidoheptanoic acid backbone, is widely utilized in solid-phase peptide synthesis (SPPS). Recent studies have demonstrated its efficacy in facilitating the incorporation of non-natural amino acids into peptide chains, thereby enhancing the stability and bioavailability of synthetic peptides. A 2023 study published in the Journal of Medicinal Chemistry reported the successful use of this derivative in the synthesis of antimicrobial peptides with improved resistance to enzymatic degradation.
In addition to its role in peptide synthesis, 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidoheptanoic acid has shown promise in the development of targeted drug delivery systems. Researchers have exploited its unique chemical properties to create conjugates with therapeutic agents, enabling site-specific delivery and reduced off-target effects. A recent preclinical study highlighted its potential in oncology, where it was used to deliver cytotoxic payloads to tumor cells with high specificity.
The synthesis of this compound has also seen notable improvements. A 2024 publication in Organic Process Research & Development detailed a scalable and cost-effective method for its production, emphasizing the use of green chemistry principles to minimize environmental impact. This advancement is expected to facilitate broader adoption in both academic and industrial settings.
In conclusion, 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidoheptanoic acid (CAS: 2171393-35-2) represents a versatile and valuable tool in modern pharmaceutical research. Its applications span peptide synthesis, drug delivery, and beyond, with ongoing studies continuing to uncover new potential uses. Future research directions may include further optimization of its synthetic pathways and exploration of its role in novel therapeutic modalities.
2171393-35-2 (3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidoheptanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)